Cas no 6413-52-1 (1,3-Dioxane,2-(4-chlorophenyl)-)

1,3-Dioxane,2-(4-chlorophenyl)- structure
6413-52-1 structure
Product Name:1,3-Dioxane,2-(4-chlorophenyl)-
CAS No:6413-52-1
MF:C10H11ClO2
MW:198.646142244339
CID:504826
PubChem ID:252517
Update Time:2025-04-19

1,3-Dioxane,2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane,2-(4-chlorophenyl)-
    • 1,3-Dioxane,2-(4-chlorophenyl)-(9CI)
    • 2-p-Chlorophenyl-1,3-dioxane
    • 2-(4-chlorophenyl)[1,3]dioxane
    • 2-(4-chloro-phenyl)-[1,3]dioxane
    • 2-(4-chlorophenyl)-1,3-dioxane
    • 2-(4-Chlor-phenyl)-[1,3]dioxan
    • 2-(p-Chlorphenyl)-1,3-dioxan
    • 2-< 4-Chlorphenyl> -1,3-dioxan
    • 2-p-Chlorphenyl-1,3-dioxan
    • m-Dioxane, 2-(p-chlorophenyl)-
    • DTXSID30982628
    • NSC-74537
    • SCHEMBL2633867
    • 6413-52-1
    • NSC74537
    • Inchi: 1S/C10H11ClO2/c11-9-4-2-8(3-5-9)10-12-6-1-7-13-10/h2-5,10H,1,6-7H2
    • InChI Key: LMVCINGLGLOSPM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1OCCCO1

Computed Properties

  • Exact Mass: 198.04483
  • Monoisotopic Mass: 198.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.206
  • Boiling Point: 289.8°C at 760 mmHg
  • Flash Point: 118.1°C
  • Refractive Index: 1.531
  • PSA: 18.46
  • LogP: 2.77550

1,3-Dioxane,2-(4-chlorophenyl)- Related Literature

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